Cas no 848192-95-0 (3-AZETIDINOL, 3-(4-FLUOROPHENYL)-, HYDROCHLORIDE)

• Product Name: 3-AZETIDINOL, 3-(4-FLUOROPHENYL)-, HYDROCHLORIDE
• CAS No: 848192-95-0
• MF: C₉H₁₁ClFNO
• MW: 203.641144990921
• MDL: MFCD30730600
• CID: 3292179
• PubChem ID: 69755332
• Update Time: 2025-08-05

3-AZETIDINOL, 3-(4-FLUOROPHENYL)-, HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• 3-AZETIDINOL, 3-(4-FLUOROPHENYL)-, HYDROCHLORIDE
• 3-(4-Fluorophenyl)-3-azetidinol hydrochloride
• 3-(4-Fluorophenyl)-3-azetidinol HCl
• 3-(4-Fluorophenyl)azetidin-3-ol hcl
• MFCD30730600
• 3-(4-fluorophenyl)azetidin-3-ol hydrochloride
• C90253
• 3-(4-fluorophenyl)azetidin-3-ol;hydrochloride
• 848192-95-0
• SCHEMBL6367289
• EN300-366379
• 995-661-3

• MDL： MFCD30730600
• Inchi： 1S/C9H10FNO.ClH/c10-8-3-1-7(2-4-8)9(12)5-11-6-9;/h1-4,11-12H,5-6H2;1H
• InChI Key： SYXUDVVSWWAFJL-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C1(CNC1)O

Computed Properties

• Exact Mass: 203.0513198Da
• Monoisotopic Mass: 203.0513198Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Phenylazetidines

Additional information on 3-AZETIDINOL, 3-(4-FLUOROPHENYL)-, HYDROCHLORIDE

3-Azetidinol, 3-(4-Fluorophenyl)-, Hydrochloride (CAS No. 848192-95-0): A Comprehensive Overview

3-Azetidinol, 3-(4-Fluorophenyl)-, Hydrochloride (CAS No. 848192-95-0) is a compound of significant interest in the field of medicinal chemistry and pharmaceutical research. This compound, also known as 3-(4-Fluorophenyl)azetidin-3-ol hydrochloride, has garnered attention due to its unique structural features and potential biological activities. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Properties: 3-Azetidinol, 3-(4-Fluorophenyl)-, Hydrochloride is a white to off-white crystalline solid with a molecular formula of C₁₀H₁₁FNO₂. It has a molecular weight of approximately 206.20 g/mol. The compound is soluble in water and organic solvents such as methanol and ethanol. Its hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical applications.

Synthesis Methods: The synthesis of 3-Azetidinol, 3-(4-Fluorophenyl)-, Hydrochloride has been explored through several routes. One common method involves the reaction of 4-fluorobenzaldehyde with azetidinone in the presence of a suitable catalyst. The resulting azetidinone intermediate is then reduced to form the desired azetidinol derivative. Another approach involves the nucleophilic substitution of a fluorinated benzyl halide with an azetidinol nucleophile. These methods have been optimized to achieve high yields and purity levels, making them suitable for large-scale production.

Biological Activities: Recent studies have highlighted the potential therapeutic applications of 3-Azetidinol, 3-(4-Fluorophenyl)-, Hydrochloride. One notable area of research is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors involved in various physiological processes, including neurotransmission and cellular signaling. Studies have shown that 3-Azetidinol, 3-(4-Fluorophenyl)-, Hydrochloride can selectively bind to specific GPCRs, potentially modulating their activity and influencing downstream signaling pathways.

In addition to its GPCR modulation properties, 3-Azetidinol, 3-(4-Fluorophenyl)-, Hydrochloride has been investigated for its potential as an antidepressant and anxiolytic agent. Preclinical studies in animal models have demonstrated that this compound can exert significant antidepressant-like effects without causing adverse side effects commonly associated with traditional antidepressants. These findings suggest that 3-Azetidinol, 3-(4-Fluorophenyl)-, Hydrochloride may represent a promising lead compound for the development of novel therapeutic agents.

Clinical Trials: While extensive preclinical studies have provided valuable insights into the biological activities and potential therapeutic applications of 3-Azetidinol, 3-(4-Fluorophenyl)-, Hydrochloride, further clinical trials are necessary to validate these findings in human subjects. Several phase I and II clinical trials are currently underway to evaluate the safety and efficacy of this compound in treating various conditions such as depression and anxiety disorders. Preliminary results from these trials have been encouraging, with no major safety concerns reported.

Current Research Trends: The ongoing research on 3-Azetidinol, 3-(4-Fluorophenyl)-, Hydrochloride is focused on several key areas. One area of interest is the optimization of its pharmacokinetic properties to improve bioavailability and reduce potential side effects. Researchers are also exploring the use of this compound in combination with other therapeutic agents to enhance treatment outcomes. Additionally, efforts are being made to develop novel delivery systems that can target specific tissues or organs, thereby maximizing therapeutic efficacy while minimizing systemic exposure.

FUTURE DIRECTIONS: The future prospects for 3-Azetidinol, 3-(4-Fluorophenyl)-, Hydrochloride are promising. As more data from ongoing clinical trials become available, it is likely that this compound will find applications in a wide range of therapeutic areas. Furthermore, advances in computational modeling and high-throughput screening technologies will continue to drive the discovery and optimization of new derivatives with enhanced biological activities.

In conclusion, 3-Azetidinol, 3-(4-Fluorophenyl)-, Hydrochloride (CAS No. 848192-95-0) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Continued research efforts will undoubtedly uncover new applications and optimize its use in clinical settings.